Cas no 2138286-76-5 (2-cyclopropyl-N-ethylpropane-1-sulfonamide)

• Product Name: 2-cyclopropyl-N-ethylpropane-1-sulfonamide
• CAS No: 2138286-76-5
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6213559
• PubChem ID: 165956247
• Update Time: 2025-07-27

2-cyclopropyl-N-ethylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138286-76-5
• 2-cyclopropyl-N-ethylpropane-1-sulfonamide
• EN300-763665

• Inchi： 1S/C8H17NO2S/c1-3-9-12(10,11)6-7(2)8-4-5-8/h7-9H,3-6H2,1-2H3
• InChI Key： JPSZNWVDDPHVSR-UHFFFAOYSA-N
• SMILES： S(CC(C)C1CC1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-cyclopropyl-N-ethylpropane-1-sulfonamide

Introduction to 2-cyclopropyl-N-ethylpropane-1-sulfonamide (CAS No. 2138286-76-5)

2-cyclopropyl-N-ethylpropane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2138286-76-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical and biochemical research. This sulfonamide derivative, characterized by its cyclopropyl and ethyl substituents, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of 2-cyclopropyl-N-ethylpropane-1-sulfonamide consists of a propane backbone modified with a cyclopropyl group at the first carbon and an ethyl group attached to the nitrogen atom of the sulfonamide moiety. This configuration imparts distinct physicochemical properties, including solubility, stability, and potential bioactivity, which are critical factors in evaluating its suitability for therapeutic applications.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The sulfonamide functional group is known for its ability to act as a hydrogen bond acceptor, which enhances interactions with biological targets such as enzymes and receptors. The presence of the cyclopropyl group in 2-cyclopropyl-N-ethylpropane-1-sulfonamide introduces rigidity to the molecule, potentially influencing its binding affinity and selectivity. Additionally, the ethyl group at the nitrogen atom can modulate electronic properties, further tailoring the compound's pharmacological profile.

One of the most compelling aspects of 2-cyclopropyl-N-ethylpropane-1-sulfonamide is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and pathways implicated in diseases such as cancer, inflammation, and infectious disorders. Preclinical studies have begun to explore its mechanism of action, revealing promising interactions with target proteins that could lead to novel therapeutic strategies.

The synthesis of 2-cyclopropyl-N-ethylpropane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal catalysis and flow chemistry, have been employed to optimize production processes. These techniques not only enhance efficiency but also minimize byproduct formation, making the compound more viable for large-scale applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of 2-cyclopropyl-N-ethylpropane-1-sulfonamide with biological targets. These simulations provide insights into key interaction points, such as hydrogen bonding networks and hydrophobic pockets, which are essential for designing derivatives with improved pharmacological properties. The integration of experimental data with computational predictions has accelerated the discovery process, enabling researchers to prioritize compounds for further investigation.

The pharmacokinetic profile of 2-cyclopropyl-N-ethylpropane-1-sulfonamide is another critical area of focus. Studies have demonstrated that modifications to the molecular structure can significantly influence absorption, distribution, metabolism, excretion (ADME) properties. By optimizing these parameters, researchers aim to enhance bioavailability and reduce toxicity, ensuring that the compound is both effective and safe for clinical use. Phase I clinical trials are underway to evaluate its safety and tolerability in human subjects.

Environmental considerations also play a role in the development of 2-cyclopropyl-N-ethylpropane-1-sulfonamide. Sustainable synthetic routes and green chemistry principles are being adopted to minimize environmental impact throughout the production process. This includes reducing waste generation, using renewable feedstocks, and employing energy-efficient methodologies. Such practices align with global efforts to promote sustainable pharmaceutical development.

The versatility of 2-cyclopropyl-N-ethylpropane-1-sulfonamide extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool in chemical biology research, where it can be used as an inhibitor or modulator in enzyme assays and cellular studies. Additionally, its potential as an intermediate in synthesizing more complex molecules opens up avenues for innovation in material science and agrochemicals.

Future directions in the study of 2-cyclopropyl-N-ethylpropane-1-sulfonamide include exploring its role in combination therapies. By pairing it with other bioactive compounds, researchers aim to achieve synergistic effects that could improve treatment outcomes for chronic diseases. Furthermore, advances in gene editing technologies may enable targeted delivery systems that enhance the therapeutic efficacy of this compound.

In conclusion,2-cyclopropyl-N-ethylpropane-1-sulfonamide (CAS No. 2138286-76-5) represents a significant advancement in medicinal chemistry with diverse applications across healthcare and biotechnology sectors. Its unique structural attributes combined with promising preclinical results position it as a cornerstone compound for future drug development initiatives.